Cas no 3188-69-0 (3-Pyrrolidinol,1-methyl-3-phenyl-, 3-propanoate)

3-Pyrrolidinol,1-methyl-3-phenyl-, 3-propanoate structure
3188-69-0 structure
Product name:3-Pyrrolidinol,1-methyl-3-phenyl-, 3-propanoate
CAS No:3188-69-0
MF:C14H19NO2
MW:233.30616402626
CID:316920
PubChem ID:201073

3-Pyrrolidinol,1-methyl-3-phenyl-, 3-propanoate Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidinol,1-methyl-3-phenyl-, 3-propanoate
    • (1-methyl-3-phenylpyrrolidin-3-yl) propanoate
    • 3188-69-0
    • 1-methyl-3-phenylpyrrolidin-3-yl propanoate
    • DTXSID40953788
    • 3-Pyrrolidinol, 1-methyl-3-phenyl-, propionate (ester)
    • 1-methyl-3-phenyl-3-pyrrolidinyl propionate
    • BRN 1430738
    • 1-Methyl-3-phenyl-3-pyrrolidinol propionate
    • 5-21-02-00334 (Beilstein Handbook Reference)
    • Inchi: InChI=1S/C14H19NO2/c1-3-13(16)17-14(9-10-15(2)11-14)12-7-5-4-6-8-12/h4-8H,3,9-11H2,1-2H3
    • InChI Key: HSCOGTOYLILNHR-UHFFFAOYSA-N
    • SMILES: CCC(OC1(C2=CC=CC=C2)CCN(C)C1)=O

Computed Properties

  • Exact Mass: 233.14167
  • Monoisotopic Mass: 233.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.09
  • Boiling Point: 313°Cat760mmHg
  • Flash Point: 109.6°C
  • Refractive Index: 1.546
  • PSA: 29.54

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